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Compound of Interest

Compound Name: Anadoline

Cat. No.: B3035025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Anadoline is a pyrrolizidine alkaloid N-oxide whose chemical structure has been defined, yet

its biological significance remains largely unexplored. Despite its characterization, a thorough

review of scientific literature and chemical databases reveals a notable absence of research

into its bioactivity, mechanism of action, and potential therapeutic applications. This guide

summarizes the known chemical properties of Anadoline and highlights the current void in our

understanding of its pharmacology.

Chemical Structure and Properties
Anadoline is identified in the PubChem database with the Compound ID (CID) 102115628.[1]

Its chemical identity is defined by the following properties:
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Property Value Source

IUPAC Name

[(7R,8R)-7-hydroxy-4-oxido-

5,6,7,8-tetrahydro-3H-

pyrrolizin-4-ium-1-yl]methyl

(2R,3S)-3-hydroxy-2,4-

dimethyl-5-[(E)-2-methylbut-2-

enoyl]oxypentanoate

PubChem[1]

Molecular Formula C₂₀H₃₁NO₇ PubChem[1]

Molecular Weight 397.5 g/mol PubChem[1]
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The structure of Anadoline is characterized by a necine base, which is a pyrrolizidine ring

system, esterified with a complex necic acid. The presence of the N-oxide is a common feature

among pyrrolizidine alkaloids, often affecting their toxicity and metabolic activation.

Biological Activity and Signaling Pathways: A
Knowledge Gap
Extensive searches for biological data on Anadoline have yielded no specific results. There is

a significant lack of published studies investigating its pharmacological effects, including:

Quantitative Bioactivity Data: No information is available regarding Anadoline's binding

affinities (Kᵢ), half-maximal inhibitory concentrations (IC₅₀), or half-maximal effective

concentrations (EC₅₀) against any biological target.

Mechanism of Action: The molecular targets and mechanisms by which Anadoline might

exert biological effects are unknown.

Signaling Pathways: There is no information on whether Anadoline modulates any

intracellular signaling cascades.
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This absence of data prevents the creation of any diagrams related to signaling pathways or

experimental workflows, as requested.

Experimental Protocols
Consistent with the lack of bioactivity data, there are no published experimental protocols

detailing the isolation of Anadoline from natural sources, its chemical synthesis, or its use in

biological assays. The methods for its initial identification and structural elucidation have not

been found in the currently available scientific literature.

Conclusion
Anadoline represents a molecule at the frontier of natural product chemistry, with its chemical

structure elucidated but its biological role entirely unknown. For researchers in drug discovery

and pharmacology, Anadoline may present an opportunity for novel investigations. Future

research would need to focus on its isolation or synthesis, followed by comprehensive

screening to identify any potential biological activities and subsequent mechanistic studies.

Until such research is conducted and published, Anadoline remains an enigmatic entry in the

vast catalog of natural compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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